5-[(cyclopropylcarbonyl)amino]isophthalic acid

• IUPAC Name: 5-(cyclopropanecarbonylamino)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C12H11NO5/c14-10(6-1-2-6)13-9-4-7(11(15)16)3-8(5-9)12(17)18/h3-6H,1-2H2,(H,13,14)(H,15,16)(H,17,18)
• InChI Key: VXBYVFVIEUTVBH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C12H11NO5
• Molecular Weight: 249.22 g/mol

Description

5-Aminoisophthalic acid (AIPA) is a derivative of the amino acid lysine. It has a molecular weight of 181.15 g/mol and its linear formula is H2NC6H3-1,3-(CO2H)2. It can be used as a starting material to prepare various compounds.

Synthesis Analysis

AIPA can be used to prepare Poly (5-aminoisophthalic acid) by oxidative polymerization reaction and Poly (benzimidazole-co-aniline) (PBIANI) by condensation polymerization with 3,3′-diaminobenzidine. It can also be used as a blended material with polyvinylalcohol to prepare silica-functionalized composite membranes for diffusion dialysis applications.

Molecular Structure Analysis

The molecular structure of AIPA is characterized by a benzene ring with two carboxylic acid groups and one amino group.

Chemical Reactions Analysis

AIPA can participate in various chemical reactions, including oxidative polymerization and condensation polymerization.

Physical and Chemical Properties Analysis

AIPA has a melting point of over 300 °C. It is suitable for solution phase peptide synthesis.

Mechanism of Action

While the mechanism of action of AIPA is not explicitly mentioned in the sources, it is known that it can be used as a starting material in the synthesis of various compounds.

Safety and Hazards

AIPA is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective clothing, and avoiding breathing dust/fume/gas/mist/vapors/spray.

Future Directions

While specific future directions for “5-[(cyclopropylcarbonyl)amino]isophthalic acid” are not available, AIPA-based metal-organic frameworks (MOFs) can be modified with various functional groups for different applications.